Cas no 1333127-74-4 (H6btti)

• Product name: H6btti
• CAS No: 1333127-74-4
• MF: C₆₆H₄₂O₁₂
• MW: 1027.0325
• CID: 4763160
• PubChem ID: 101962344

H6btti Chemical and Physical Properties

Names and Identifiers

• YSWG575
• 5,5',5''-[1,3,5-Benzenetriyltris(4,4'-biphenylylene)]tris(1,3-benzenedicarboxylic acid)
• 4'-[4-(4'-{3',5'-dicarboxy-[1,1'-biphenyl]-4-yl}-5-[4'-(3,5-dicarboxyphenyl)-[1,1'-biphenyl]-4-yl]-[1,1'-biphenyl]-3-yl)phenyl]-[1,1'-biphenyl]-3,5-dicarboxylic acid
• 5''-(3',5'-dicarboxy [1,1':4',1'-terphenyl]-4-yl) [1,1':4',1':4',1'':3'',1'':4'',1''':4''',1'''-seven Phenyl)-3,3''',5,5'''-tetracarboxylic acid
• 5'''-(3'',5''-Dicarboxy[1,1':4',1''-terphenyl)-4-yl)[
• 5-[4-[4-[3,5-Bis[4-[4-(3,5-dicarboxyphenyl)phenyl]phenyl]phenyl]phenyl]phenyl]benzene-1,3-dicarboxyl
• H6btti
• SCHEMBL18604547
• E81781
• 5-[4-[4-[3,5-Bis[4-[4-(3,5-dicarboxyphenyl)phenyl]phenyl]phenyl]phenyl]phenyl]benzene-1,3-dicarboxylic acid
• 5`` '-(3' ', 5' '-dicarboxy [1,1': 4 ', 1' '-terphenyl] -4-yl) [1,1': 4 ', 1' ' : 4 '', 1 '' ': 3' '', 1 '' '': 4 '' '', 1 '' '' ': 4' '' '', 1 '' '' ''-seven Phenyl) -3,3 '' '' '', 5,5 '' '' ''-tetracarboxylic acid
• CS-0142605
• 5'''-(3'',5''-DICARBOXY[1,1':4',1''-TERPHENYL]-4-YL)[1,1':4',1'':4'',1''':3''',1'''':4'''',1''''':4''''',1''''''-SEPTIPHENYL]-3,3'''''',5,5''''''-TETRACARBOXYLIC ACID
• 5'''-(3'',5''-Dicarboxy[1,1':4',1''-terphenyl)-4-yl)[1,1':4',1'' :4'',1''':3''',1'''':4'''',1''''':4''''',1''''''-seven Phenyl)-3,3``'''',5,5``''''-tetracarboxylic acid
• [1,1':4',1'':4'',1''':3''',1'''':4'''',1''''':4''''',1''''''-Septiphenyl]-3,3'''''',5,5''''''-tetracarboxylic acid, 5'''-(3'',5''-dicarboxy[1,1':4',1''-terphenyl]-4-yl)-
• 1333127-74-4

• Inchi： 1S/C66H42O12/c67-61(68)55-28-52(29-56(34-55)62(69)70)46-19-7-40(8-20-46)37-1-13-43(14-2-37)49-25-50(44-15-3-38(4-16-44)41-9-21-47(22-10-41)53-30-57(63(71)72)35-58(31-53)64(73)74)27-51(26-49)45-17-5-39(6-18-45)42-11-23-48(24-12-42)54-32-59(65(75)76)36-60(33-54)66(77)78/h1-36H,(H,67,68)(H,69,70)(H,71,72)(H,73,74)(H,75,76)(H,77,78)
• InChI Key： NFSVNVMPPWZNFD-UHFFFAOYSA-N
• SMILES： O([H])C(C1C([H])=C(C(=O)O[H])C([H])=C(C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C(C2C([H])=C([H])C(C3C([H])=C([H])C(C4C([H])=C(C(=O)O[H])C([H])=C(C(=O)O[H])C=4[H])=C([H])C=3[H])=C([H])C=2[H])C([H])=C(C2C([H])=C([H])C(C3C([H])=C([H])C(C4C([H])=C(C(=O)O[H])C([H])=C(C(=O)O[H])C=4[H])=C([H])C=3[H])=C([H])C=2[H])C=1[H])=O

Computed Properties

• Exact Mass: 1026.26762677g/mol
• Monoisotopic Mass: 1026.26762677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 78
• Rotatable Bond Count: 15
• Complexity: 1740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.7
• Topological Polar Surface Area: 224

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids